Cas no 109678-33-3 (1-Propanol,3,3'-oxybis[2,2-bis(bromomethyl)-)

• Product Name: 1-Propanol,3,3'-oxybis[2,2-bis(bromomethyl)-
• CAS No: 109678-33-3
• MF: C₁₀H₁₈Br₄O₃
• MW: 505.864120960236
• CID: 164605
• PubChem ID: 15708903
• Update Time: 2025-04-19

1-Propanol,3,3'-oxybis[2,2-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3,3'-oxybis(2,2-bis(bromomethyl)-
• TETRABROMODIPENTAERYTHRITOL
• 2,2,6,6-tetrakis(bromomethyl)-4-oxaheptane-1,7-diol
• 1-Propanol, 3,3'-oxybis[2,2-bis(bromomethyl)-
• DTXSID1074252
• EC 408-020-5
• SCHEMBL1686788
• NS00001723
• 109678-33-3
• 2-[[2,2-bis(bromomethyl)-3-hydroxypropoxy]methyl]-3-bromo-2-(bromomethyl)propan-1-ol
• 1-Propanol,3,3'-oxybis[2,2-bis(bromomethyl)-

• Inchi： 1S/C10H18Br4O3/c11-1-9(2-12,5-15)7-17-8-10(3-13,4-14)6-16/h15-16H,1-8H2
• InChI Key： PSOOUFUNTVOUML-UHFFFAOYSA-N
• SMILES： BrCC(CBr)(CO)COCC(CBr)(CBr)CO

Computed Properties

• Exact Mass: 501.79884
• Monoisotopic Mass: 501.79894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

1-Propanol,3,3'-oxybis[2,2-bis(bromomethyl)- Security Information

• Hazard Category Code： 43-51/53
• Safety Instruction： 22-24-37-41-61
• Hazardous Material Identification：
• Risk Phrases：43-51/53
• Safety Term：Hazard Codes Xi,NRisk Statements 43-51/53Safety Statements 22-24-37-41-61